Cas no 1849217-95-3 (3-[(Propan-2-yloxy)methyl]azetidine)

• Product Name: 3-[(Propan-2-yloxy)methyl]azetidine
• CAS No: 1849217-95-3
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 5772061
• PubChem ID: 68378320
• Update Time: 2025-06-10

3-[(Propan-2-yloxy)methyl]azetidine Chemical and Physical Properties

Names and Identifiers

• EN300-1865334
• 3-[(propan-2-yloxy)methyl]azetidine
• 1849217-95-3
• SCHEMBL12801184
• 3-[(1-Methylethoxy)methyl]azetidine
• 3-[(Propan-2-yloxy)methyl]azetidine

• Inchi： 1S/C7H15NO/c1-6(2)9-5-7-3-8-4-7/h6-8H,3-5H2,1-2H3
• InChI Key： XNDXQXBEEIRZAL-UHFFFAOYSA-N
• SMILES： O(C(C)C)CC1CNC1

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 79
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.895±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 156.4±13.0 °C(Predicted)
• pka: 10.71±0.40(Predicted)

Additional information on 3-[(Propan-2-yloxy)methyl]azetidine

Latest Research Insights on 1849217-95-3 and 3-[(Propan-2-yloxy)methyl]azetidine in Chemical Biology and Pharmaceutical Applications

The chemical compound with the CAS number 1849217-95-3, structurally identified as 3-[(Propan-2-yloxy)methyl]azetidine, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its azetidine core and propan-2-yloxy methyl substituent, exhibits unique physicochemical properties that make it a promising candidate for drug discovery and development. Recent studies have focused on its potential as a versatile building block for the synthesis of novel bioactive molecules, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic utility of 3-[(Propan-2-yloxy)methyl]azetidine as a key intermediate in the development of sigma-1 receptor ligands. The research team demonstrated that modifications at the azetidine nitrogen and the propan-2-yloxy group significantly influenced receptor binding affinity and selectivity. The compound 1849217-95-3 showed particular promise in enhancing blood-brain barrier permeability while maintaining favorable metabolic stability, addressing a critical challenge in CNS drug development.

In parallel research, scientists at several pharmaceutical companies have investigated 3-[(Propan-2-yloxy)methyl]azetidine as a structural motif in the design of novel anti-inflammatory agents. A recent patent application (WO2023056321) disclosed derivatives of this compound that exhibit potent inhibition of NLRP3 inflammasome activation, with IC50 values in the low nanomolar range. The unique spatial arrangement of the azetidine ring combined with the isopropoxy methyl group appears to confer optimal molecular geometry for interaction with the inflammasome complex.

Pharmacokinetic studies of 1849217-95-3 derivatives have revealed interesting structure-activity relationships. Research published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that the propan-2-yloxy methyl group contributes to improved metabolic stability compared to similar compounds with straight-chain alkoxy substituents. This finding suggests that 3-[(Propan-2-yloxy)methyl]azetidine may serve as a privileged scaffold for developing compounds with enhanced drug-like properties.

Recent advances in synthetic methodology have also facilitated more efficient production of 1849217-95-3 and its derivatives. A 2024 report in Organic Process Research & Development described a novel catalytic asymmetric synthesis route that achieves the target compound in 85% yield and >99% enantiomeric excess. This development addresses previous challenges in accessing enantiomerically pure forms of the molecule, which is crucial for pharmaceutical applications where stereochemistry significantly impacts biological activity.

Looking forward, researchers anticipate that 3-[(Propan-2-yloxy)methyl]azetidine will continue to play an important role in medicinal chemistry. Current investigations are exploring its incorporation into PROTACs (proteolysis targeting chimeras) and other targeted protein degradation platforms. The compound's balanced lipophilicity and hydrogen bonding capacity make it particularly suitable for these emerging therapeutic modalities. As the understanding of its structure-activity relationships deepens, 1849217-95-3 is expected to contribute to the development of novel therapeutics across multiple disease areas.